Cas no 2137990-26-0 (2,2-Difluoro-3-{[2-(propylsulfanyl)ethyl]amino}propanoic acid)

• Product Name: 2,2-Difluoro-3-{[2-(propylsulfanyl)ethyl]amino}propanoic acid
• CAS No: 2137990-26-0
• MF: C₈H₁₅F₂NO₂S
• MW: 227.272008180618
• CID: 6288312
• PubChem ID: 165789012
• Update Time: 2025-05-24

2,2-Difluoro-3-{[2-(propylsulfanyl)ethyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-788378
• 2,2-difluoro-3-{[2-(propylsulfanyl)ethyl]amino}propanoic acid
• 2137990-26-0
• 2,2-Difluoro-3-{[2-(propylsulfanyl)ethyl]amino}propanoic acid

• Inchi： 1S/C8H15F2NO2S/c1-2-4-14-5-3-11-6-8(9,10)7(12)13/h11H,2-6H2,1H3,(H,12,13)
• InChI Key： HBCWCAQSJGKEHF-UHFFFAOYSA-N
• SMILES： S(CCC)CCNCC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 227.07915622g/mol
• Monoisotopic Mass: 227.07915622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 74.6Ų

Additional information on 2,2-Difluoro-3-{[2-(propylsulfanyl)ethyl]amino}propanoic acid

2,2-Difluoro-3-{[2-(propylsulfanyl)ethyl]amino}propanoic Acid: A Comprehensive Overview

The compound with CAS No 2137990-26-0, commonly referred to as 2,2-Difluoro-3-{[2-(propylsulfanyl)ethyl]amino}propanoic acid, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a fluorinated propanoic acid backbone and a sulfanyl-containing amino group. The presence of fluorine atoms and sulfur-containing functionalities makes this compound particularly interesting for researchers exploring novel chemical reactions, drug design, and material science applications.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance drug stability and bioavailability. The difluoro substitution in this molecule is strategically positioned to potentially influence its pharmacokinetic properties. Additionally, the sulfanyl (S-methyl) group attached to the ethyl chain introduces a level of flexibility and reactivity that could be exploited in various synthetic pathways. This combination of structural features makes 2,2-Difluoro-3-{[2-(propylsulfanyl)ethyl]amino}propanoic acid a promising candidate for further investigation in drug discovery and development.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, amide formation, and fluorination reactions. The use of propylsulfanyl groups in organic synthesis is well-documented, as they can act as protecting groups or participate in catalytic cycles. The incorporation of such groups into the structure of propanoic acid derivatives opens up new possibilities for creating bioactive molecules with tailored properties.

One area where this compound has shown potential is in the development of neuroprotective agents. Recent research has demonstrated that certain fluorinated amino acids can modulate neurotransmitter systems and exhibit antioxidant properties. Given the presence of both fluorine atoms and an amino group in this molecule, it is conceivable that 2,2-Difluoro-3-{[2-(propylsulfanyl)ethyl]amino}propanoic acid could interact with neuronal pathways or provide protection against oxidative stress. Further studies are needed to validate these hypotheses and explore its therapeutic applications.

Another intriguing aspect of this compound is its potential role in catalysis. The sulfur atom in the sulfanyl group can act as a Lewis base or participate in metal coordination, making it a valuable component in organocatalytic systems. Researchers have recently explored the use of similar sulfanyl-containing compounds as catalysts for enantioselective reactions, which are crucial in the production of chiral pharmaceuticals. By leveraging the unique electronic properties of this compound, chemists may unlock new avenues for asymmetric catalysis and sustainable chemical synthesis.

The structural versatility of 2,2-Difluoro-3-{[2-(propylsulfanyl)ethyl]amino}propanoic acid also makes it an attractive candidate for materials science applications. For instance, its ability to form hydrogen bonds due to the amino and carboxylic acid groups could be harnessed in the creation of supramolecular assemblies or functional polymers. Recent advancements in polymer chemistry have emphasized the importance of incorporating functional groups like these to design materials with tailored mechanical, thermal, or electronic properties.

In conclusion, CAS No 2137990-26-0, or 2,2-Difluoro-3-{[2-(propylsulfanyl)ethyl]amino}propanoic acid, represents a multifaceted molecule with diverse applications across chemistry and pharmacology. Its unique combination of fluorinated propanoic acid and sulfanyl-containing amino functionalities positions it as a valuable tool for researchers seeking innovative solutions in drug discovery, catalysis, and materials science. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to these fields.